![molecular formula C20H16ClNO3 B2682796 methyl 4-{[2-(4-chlorophenyl)-6-oxo-1(6H)-pyridinyl]methyl}benzenecarboxylate CAS No. 866048-89-7](/img/structure/B2682796.png)
methyl 4-{[2-(4-chlorophenyl)-6-oxo-1(6H)-pyridinyl]methyl}benzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 4-{[2-(4-chlorophenyl)-6-oxo-1(6H)-pyridinyl]methyl}benzenecarboxylate” is a chemical compound with the molecular formula C20H16ClNO3 . It has a molecular weight of 353.79894 . This compound is related to other compounds such as “Methyl 2-(4-chlorophenyl)-6-phenylpyridine-4-carboxylate” and "Methyl 2-(4-chlorophenyl)-6-(4-methoxyphenyl)pyridine-4-carboxylate" .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: O=C(OC)C1=CC(C2=CC=C(Cl)C=C2)=NC(C3=CC=CC=C3)=C1 . This indicates that the compound contains a pyridine ring attached to a benzene ring via a methyl group, with a carboxylate group attached to the benzene ring .Scientific Research Applications
Hydrogen Bonding and Molecular Structure
- Research by Kubicki et al. (2000) investigated the crystal structures of similar compounds, including methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate. They focused on hydrogen bonding and molecular structure, revealing insights into the conformation and bonding patterns of such molecules, which is crucial for understanding their chemical behavior and applications in various fields like material science and pharmaceuticals (Kubicki, Bassyouni, & Codding, 2000).
Reactions with Active Methylene Compounds
- Shibuya and Kurabayashi (1975) explored the reactions of certain pyridine derivatives, which are structurally related to the specified compound, with active methylene compounds. Their findings contribute to the understanding of the chemical reactivity of these compounds, providing valuable information for their application in synthetic organic chemistry (Shibuya & Kurabayashi, 1975).
Potential Calcium-Channel Antagonist Activity
- A study by Linden et al. (2011) on 1,4-dihydropyridine derivatives, closely related to the specified compound, examined their potential as calcium-channel antagonists. This research is significant for developing new pharmaceutical compounds with applications in treating cardiovascular diseases (Linden, Şafak, Şimşek, & Gündüz, 2011).
Synthesis and Anticonvulsant Activity
- Scott et al. (1993) conducted an in-depth evaluation of methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, closely related to the specified compound, for its anticonvulsant properties. Their research contributes to the understanding of the structure-activity relationship in such compounds, which is valuable for the development of new antiepileptic drugs (Scott et al., 1993).
Luminescence Sensing and Pesticide Removal
- Zhao et al. (2017) reported on the construction of metal-organic frameworks (MOFs) using a thiophene-based dicarboxylate. They demonstrated the application of these MOFs in luminescence sensing and the removal of pesticides. This research is relevant to environmental monitoring and pollution control, showcasing the utility of such compounds in creating materials for environmental applications (Zhao et al., 2017).
properties
IUPAC Name |
methyl 4-[[2-(4-chlorophenyl)-6-oxopyridin-1-yl]methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO3/c1-25-20(24)16-7-5-14(6-8-16)13-22-18(3-2-4-19(22)23)15-9-11-17(21)12-10-15/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKWXHJFRGBWHLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CN2C(=O)C=CC=C2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-{[2-(4-chlorophenyl)-6-oxo-1(6H)-pyridinyl]methyl}benzenecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.